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Compound of Interest

Compound Name: m-Cresol, 6-nonyl-

Cat. No.: B1675971 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive guide to the proper disposal procedures

for m-Cresol, 6-nonyl-, a member of the alkylated phenol chemical family. Due to the absence

of a specific Safety Data Sheet (SDS) for this compound, the following guidance is based on

the properties and hazards associated with the broader categories of nonylphenols and

alkylated phenols. These compounds are recognized for their potential environmental toxicity.

Key Safety Considerations:
Environmental Hazard: Nonylphenols, a category that includes m-Cresol, 6-nonyl-, are

known to be persistent in the aquatic environment and are toxic to aquatic organisms.[1][2]

They are also recognized as endocrine disruptors, which can have adverse effects on

wildlife.[1][3]

Personal Protective Equipment (PPE): When handling m-Cresol, 6-nonyl-, appropriate

personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab

coat, should be worn at all times to prevent skin and eye contact.[4]

Handling Precautions: All procedures involving this compound should be performed in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors.[5]

Properties of Nonylphenols:
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The following table summarizes the general physicochemical properties of nonylphenols, which

can be used as a reference for handling and storage of m-Cresol, 6-nonyl-.

Property Value

Appearance Thick, yellowish liquid with a phenolic odor

Solubility in Water Insoluble to moderately soluble

Boiling Point Approximately 304 °C

Melting Point Approximately -10 °C

Density Approximately 0.96 g/mL at 20 °C

Vapor Pressure Low

Note: These are general properties for nonylphenols and may vary for the specific isomer m-
Cresol, 6-nonyl-.

Step-by-Step Disposal Protocol:
The disposal of m-Cresol, 6-nonyl- must be managed as hazardous waste. Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[5][6]

Waste Collection:

Collect all waste containing m-Cresol, 6-nonyl-, including pure compound, solutions, and

contaminated materials (e.g., pipette tips, gloves, and paper towels), in a designated and

clearly labeled hazardous waste container.[4][5][7]

The container must be made of a material compatible with phenols and should have a

secure, tight-fitting lid to prevent leaks and spills.[4][7]

Labeling:

Affix a hazardous waste label to the container. The label must include:

The full chemical name: "m-Cresol, 6-nonyl-"
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The words "Hazardous Waste"

A clear indication of the hazards (e.g., "Toxic," "Environmental Hazard")

The date of accumulation

The laboratory or department information

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials, such as strong oxidizing agents.[8]

The storage area should have secondary containment to prevent the spread of material in

case of a leak.

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[4][8]

The primary method for the disposal of phenolic waste is high-temperature incineration at

a licensed facility to ensure its complete destruction.[6][7]

Disposal Workflow Diagram:
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of m-Cresol, 6-nonyl-.
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Caption: Disposal workflow for m-Cresol, 6-nonyl-.
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By adhering to these procedures, you can ensure the safe handling and environmentally

responsible disposal of m-Cresol, 6-nonyl-, thereby protecting yourself, your colleagues, and

the environment. Always consult your institution's specific waste management guidelines for

any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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